Cas no 2649081-16-1 (2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene)

• Product Name: 2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene
• CAS No: 2649081-16-1
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 6483128
• PubChem ID: 165609805
• Update Time: 2025-06-08

2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene
• EN300-1730451
• 2649081-16-1

• Inchi： 1S/C10H10N2O4/c1-16-10-3-2-9(12(14)15)6-8(10)4-5-11-7-13/h2-3,6H,4-5H2,1H3
• InChI Key： LWVLSVXFDJMCPD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCN=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.5Ų

Additional information on 2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene

Introduction to 2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene (CAS No. 2649081-16-1)

2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene, identified by the chemical abstracts service number 2649081-16-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse pharmacological properties and potential applications in drug development. The structural features of this molecule, particularly the presence of an isocyanate functional group and a nitro substituent, make it a versatile intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The isocyanatoethyl side chain attached to the benzene ring introduces reactivity that can be exploited in the synthesis of more complex molecules, such as polymers, coatings, and biologically active compounds. Meanwhile, the methoxy and nitro groups contribute to the compound's overall electronic properties, influencing its interactions with biological targets. The combination of these functional groups makes 2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene a promising candidate for further investigation in various chemical and biological applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and cancer. The nitroaromatic scaffold is particularly relevant in this context, as nitro compounds have been shown to exhibit potent effects on enzyme inhibition and receptor binding. For instance, studies have demonstrated that nitroaromatic derivatives can interact with cytochrome P450 enzymes, which play a crucial role in drug metabolism and detoxification processes.

One of the most compelling aspects of 2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene is its potential as a building block for more complex pharmacophores. The isocyanate group can undergo reactions such as urethane formation, allowing for the creation of polymers or conjugates that could enhance drug delivery systems. Additionally, the methoxy group can serve as a point of modification for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

Recent research has highlighted the importance of nitroaromatic compounds in the development of anti-inflammatory agents. For example, studies have shown that certain nitroaromatics can inhibit lipoxygenase enzymes, which are key mediators in the production of pro-inflammatory cytokines. The structural motif present in 2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene suggests that it may share similar inhibitory properties, making it a valuable candidate for further investigation.

The synthesis of 2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the isocyanate group necessitates strict control over reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision, opening up new possibilities for their application in pharmaceutical research.

In conclusion, 2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene (CAS No. 2649081-16-1) represents a fascinating compound with significant potential in chemical biology and drug development. Its unique structural features make it a versatile intermediate for synthesizing more complex molecules, while its pharmacological properties suggest applications in modulating inflammatory and degenerative diseases. As research continues to uncover new ways to utilize nitroaromatic compounds, 2-(2-isocyanatoethyl)-1-methoxy-4-nitrobenzene is poised to play an important role in the next generation of therapeutic agents.